CID 78062229

• Molecular Formula: Al3Pr
• Molecular Weight: 221.85228 g/mol
• InChI: InChI=1S/3Al.Pr
• InChI Key: NTAHDKWUCJZCRC-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Al].[Al].[Pr]

Description

The compound with the identifier “CID 78062229” is a chemical entity registered in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 78062229 involves specific synthetic routes and reaction conditions. The detailed synthetic methods and conditions are typically documented in scientific literature and patents. For instance, one common method involves the dissolution of organic amine in a solvent, followed by the addition of dianhydride, stirring, dissolving, and reacting .

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods are designed to be cost-effective and scalable, often involving continuous flow processes and automated systems to maintain consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions: CID 78062229 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products are often characterized using techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy to confirm their structures.

Scientific Research Applications

CID 78062229 has a wide range of scientific research applications. In chemistry, it is used as a reagent for various synthetic transformations. In biology, it may be used as a probe to study biological processes. In medicine, it has potential therapeutic applications, and in industry, it can be used in the production of advanced materials and chemicals .

Mechanism of Action

The mechanism of action of CID 78062229 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes. The detailed molecular mechanisms are often studied using biochemical and biophysical techniques to understand how the compound influences biological systems .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to CID 78062229 can be identified using databases such as PubChem, which provides information on structurally related molecules. These compounds may share similar chemical properties and applications but differ in specific structural features.

Uniqueness: The uniqueness of this compound lies in its specific chemical structure, which imparts distinct properties and reactivity. This makes it valuable for certain applications where other similar compounds may not be as effective .

Conclusion

This compound is a compound of significant interest due to its unique chemical properties and wide range of applications in scientific research. Its preparation methods, chemical reactions, mechanism of action, and comparison with similar compounds highlight its potential in various fields, including chemistry, biology, medicine, and industry.